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Compound of Interest

Compound Name: C19H16CI2N205

Cat. No.: B15171772

An extensive search for a publicly documented chemical compound with the molecular formula
C19H16CI2N205 has been conducted. Despite a thorough review of chemical databases,
scientific literature, and patent repositories, a specific compound corresponding to this formula,
along with its associated CAS number and IUPAC name, could not be identified.

This technical guide outlines the performed search strategy and the current status of the
available information. For researchers, scientists, and drug development professionals, the
absence of a defined chemical entity for CL9H16CI2N205 prevents the compilation of a
detailed whitepaper as requested. The foundational information of a confirmed chemical
identity is a prerequisite for retrieving associated data such as experimental protocols,
signaling pathways, and quantitative metrics relevant to drug development.

Search Methodology

A multi-tiered search strategy was employed to identify the chemical compound
C19H16CI2N205:

« Initial Database Search: A broad search was initiated across major chemical databases to
find a direct match for the molecular formula. This included queries in databases such as
CAS Common Chemistry.

e Specialized Chemical Database Queries: To ensure comprehensive coverage, the search
was extended to specialized and in-depth chemical databases widely used by the scientific
community, including:

o PubChem
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o ChemSpider
o Reaxys

o SciFinder

o Chemical Literature and Patent Search: A search of the scientific and patent literature was
conducted to ascertain if the compound has been synthesized, characterized, or mentioned
in research publications or patent filings, even if not yet cataloged in major databases.

Search Outcome

The comprehensive search across all targeted resources did not yield a unique and identifiable
chemical compound with the molecular formula C19H16CI2N205. Consequently, the following
critical identifiers could not be determined:

o CAS Registry Number: A unique numerical identifier assigned by the Chemical Abstracts
Service.

o |[UPAC Name: The systematic name for the chemical structure as per the guidelines of the
International Union of Pure and Applied Chemistry.

Implications for Technical Guide Development

The inability to identify the specific chemical compound C19H16CI2N205 directly impacts the
fulfilment of the core requirements for the requested technical guide:

o Data Presentation: Without a known compound, there is no quantitative data to summarize
into structured tables.

o Experimental Protocols: No experimental methodologies can be provided as there are no
citable experiments associated with an unidentified substance.

o Mandatory Visualization: The creation of diagrams for signaling pathways or experimental
workflows is not possible, as these are context-dependent on the biological or chemical
activity of a specific compound.
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Conclusion and Recommendation

At present, it is not feasible to provide an in-depth technical guide or whitepaper on a
compound with the molecular formula C19H16CI2N205 due to the lack of its identification in
the public domain.

For the successful development of the requested technical content, it is imperative to first
establish the precise identity of the compound. We recommend that the user provide a
confirmed Chemical Name, CAS Registry Number, or a corrected Molecular Formula if
available. With a valid identifier, a targeted and effective search for the requisite technical
information can be initiated.

 To cite this document: BenchChem. [In-depth Technical Guide: C19H16CI2N205].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15171772#c19h16cl2n205-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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